Cas no 882562-71-2 (3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile)

• Product Name: 3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
• CAS No: 882562-71-2
• MF: C₁₅H₉IN₂O₂S
• MW: 408.213634252548
• CID: 3168106
• PubChem ID: 69645592
• Update Time: 2025-04-21

3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-(phenylsulfonyl)-1H-indole-6-carbonitrile
• 1-(benzenesulfonyl)-3-iodo-1H-indole-6-carbonitrile
• 1h-indole-6-carbonitrile,3-iodo-1-(phenylsulfonyl)-
• EN300-1456688
• SCHEMBL6039702
• 882562-71-2

• Inchi： 1S/C15H9IN2O2S/c16-14-10-18(15-8-11(9-17)6-7-13(14)15)21(19,20)12-4-2-1-3-5-12/h1-8,10H
• InChI Key： SWHDNBVDMNIPKQ-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C=C(C#N)C=CC=21)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 407.94295Da
• Monoisotopic Mass: 407.94295Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.2Ų